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Compound of Interest

1-(3-Bromopropyl)piperidine

Compound Name:
hydrobromide

Cat. No.: B1342162

An In-depth Technical Guide to the Safe Handling, and Storage of 1-(3-
Bromopropyl)piperidine hydrobromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and storage guidelines for 1-(3-
Bromopropyl)piperidine hydrobromide (CAS RN: 58689-34-2). The information is intended
for professionals in research and drug development who may handle this compound.

Chemical and Physical Properties

1-(3-Bromopropyl)piperidine hydrobromide is a solid, appearing as a white to light yellow
powder or crystal.[1] Key physical and chemical properties are summarized in the table below.
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Property Value Reference
Molecular Formula CsH16BrN-HBr
Molecular Weight 287.04 g/mol
White to Light yellow powder to
Appearance [1]
crystal
Melting Point 203.0to 207.0 °C
Purity >98.0% [1]

Room Temperature
Storage Temperature (Recommended in a cool and [2]
dark place, <15°C) or 2-8°C

Solubility No data available [3]

Hazard Identification and Classification

This compound is classified as hazardous. The primary routes of exposure are inhalation,
ingestion, and skin or eye contact. The GHS classifications are summarized below.

Hazard Class Category Hazard Statement
Skin Irritation 2 H315: Causes skin irritation
) o H319: Causes serious eye
Serious Eye Irritation 2A o
irritation

Specific Target Organ Toxicity ) o H335: May cause respiratory

] 3 (Respiratory tract irritation) o
(Single Exposure) irritation

. H303: May be harmful if

Acute Toxicity (Oral) 4

swallowed

Signal Word: Warning[4]

Safe Handling Protocols
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Due to its hazardous nature, strict adherence to safety protocols is mandatory when handling
1-(3-Bromopropyl)piperidine hydrobromide. The following sections detail the necessary
personal protective equipment (PPE) and a general experimental protocol for handling this
powdered substance.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure.

PPE Type Specification Rationale

Chemical-resistant gloves )
To prevent skin contact and

Gloves (e.g., nitrile), double-gloving o
irritation.[5]
recommended.
Chemical safety goggles or a To protect eyes from dust

Eye Protection ) .
full-face shield. particles and splashes.[6][7]

A disposable gown made of

Lab Coat polyethylene-coated To protect skin and clothing
polypropylene or a similar from contamination.[7]
laminate material.

Use in a certified chemical
fume hood or a well-ventilated To prevent inhalation of the

Respiratory Protection area. If not possible, a NIOSH-  powder, which can cause
approved respirator is respiratory irritation.[6][8]
necessary.

Experimental Protocol: Weighing and Preparing a
Solution

This protocol outlines the steps for safely weighing the powdered compound and preparing a
solution in a laboratory setting. This procedure is adapted from best practices for handling
hazardous powders and alkylating agents.[5][8][9]

o Preparation of the Work Area:
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o All handling of the solid compound must be conducted in a certified chemical fume hood.

[51[8]
o Cover the work surface with an absorbent, disposable liner.

o Ensure a chemical spill kit and appropriate waste containers are readily accessible.

e Weighing the Compound:

o Place a calibrated analytical balance inside the fume hood if possible. If not, use an
enclosure with localized exhaust.

o

Tare a pre-labeled, clean, and dry container.

[¢]

Carefully transfer the desired amount of 1-(3-Bromopropyl)piperidine hydrobromide to
the container using a clean spatula. Avoid generating dust.

[¢]

Securely cap the container immediately after weighing.

[¢]

Record the weight.

e Preparing a Solution:

o

In the fume hood, uncap the container with the weighed compound.

[¢]

Slowly add the desired solvent to the container, aiming the solvent stream down the inner
wall to minimize dust generation.

[¢]

Gently swirl or stir the mixture until the solid is fully dissolved.

[¢]

Cap the final solution container securely.

o Decontamination and Waste Disposal:

o Wipe down the spatula, work surface, and any other contaminated equipment with a
suitable decontaminating solution (e.g., 70% ethanol), followed by soap and water.

o Dispose of all contaminated disposables (gloves, liner, wipes) in a clearly labeled
hazardous waste container in accordance with institutional and local regulations.
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Storage and Incompatibility

Proper storage is crucial to maintain the integrity of the compound and ensure safety.

o Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.
[4] Some suppliers recommend storage at room temperature (in a cool, dark place, <15°C)
or refrigerated at 2-8°C.[2] It should be stored under an inert gas as it may be air and
moisture sensitive.

e Incompatibilities: Avoid contact with strong oxidizing agents.

First Aid Measures

In case of accidental exposure, immediate action is necessary.

Exposure Route First Aid Procedure

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes.[4]
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[6] Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Move the person to fresh air.[4] If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , , _ _
unconscious person. Seek immediate medical

attention.

Toxicological Information
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While specific LD50 or LC50 data for 1-(3-Bromopropyl)piperidine hydrobromide is not
readily available in the searched literature, its classification suggests moderate acute toxicity if
swallowed and potential for significant irritation. As a brominated alkylating agent, it should be
handled with the same precautions as other compounds in this class, which are often cytotoxic.

Visualized Workflows and Pathways
Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 1-(3-
Bromopropyl)piperidine hydrobromide in a research setting.
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Safe Handling Workflow for 1-(3-Bromopropyl)piperidine hydrobromide

Preparation

[Assess Risks & Review SDS)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Prepare Fume Hood & Work Area

Handling
y

Weigh Compound in Fume Hood

Prepare Solution

Gap and Label Containea

Cleanup évl. Disposal

Gecontaminate Work Area & Equipmena

:

Dispose of Waste in Labeled Bins

'

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: Safe handling workflow from preparation to disposal.
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General Alkylating Agent Mechanism of Action

As a bromopropyl derivative, this compound is expected to act as an alkylating agent. The
diagram below illustrates the general mechanism by which such agents exert their cytotoxic
effects, which is relevant to understanding its potential toxicity.

General Mechanism of Action for Alkylating Agents

Alkylating Agent
(e.g., 1-(3-Bromopropyl)piperidine)

(Formation of Electrophilic Species)

(Nucleophilic Attack by DNA Bases)

(e.g., Guanine N7)

DNA Alkylation

DNA Damage
(Cross-linking, Strand Breaks)

:

Gnhibition of DNA Replication & TranscriptiorD

Apoptosis (Cell Death)

Click to download full resolution via product page

Caption: General mechanism of DNA alkylation leading to cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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